Cas no 106868-11-5 (2-benzyl-2-dodecylpropane-1,3-diol)
106868-11-5 structure
Product Name:2-benzyl-2-dodecylpropane-1,3-diol
CAS No:106868-11-5
MF:C22H38O2
MW:334.535927295685
CID:1184739
PubChem ID:13739669
Update Time:2025-04-20
2-benzyl-2-dodecylpropane-1,3-diol Chemical and Physical Properties
Names and Identifiers
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- 2-benzyl-2-dodecylpropane-1,3-diol
- DTXSID60548099
- 106868-11-5
-
- Inchi: 1S/C22H38O2/c1-2-3-4-5-6-7-8-9-10-14-17-22(19-23,20-24)18-21-15-12-11-13-16-21/h11-13,15-16,23-24H,2-10,14,17-20H2,1H3
- InChI Key: JJTVSEZZCMRQGL-UHFFFAOYSA-N
- SMILES: OCC(CO)(CC1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 334.287180451g/mol
- Monoisotopic Mass: 334.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 40.5Ų
2-benzyl-2-dodecylpropane-1,3-diol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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